Cas no 102783-34-6 (Adenosine5'-(heptahydrogen hexaphosphate), P'''''®5'-ester with adenosine, hexaammonium salt (9CI))
102783-34-6 structure
Product Name:Adenosine5'-(heptahydrogen hexaphosphate), P'''''®5'-ester with adenosine, hexaammonium salt (9CI)
CAS No:102783-34-6
MF:C20H33N11O25P6
MW:1013.37728857994
CID:125246
PubChem ID:92043153
Update Time:2025-04-18
Adenosine5'-(heptahydrogen hexaphosphate), P'''''®5'-ester with adenosine, hexaammonium salt (9CI) Chemical and Physical Properties
Names and Identifiers
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- A[5']P6[5']A AMMONIUM SALT
- Adenosine5'-(heptahydrogen hexaphosphate), P'''''®
- 5'-ester with adenosine, hexaammonium salt (9CI)
- a(5')p6(5')a
- DIADENOSINE HEXAPHOSPHATE AMMONIUM SALT
- A(5μ)P6(5μ)A, Diadenosine hexaphosphate
- P1,P6-DI(ADENOSINE-5') HEXAPHOSPHATEAMMO NIUM
- P1,P6-DI(ADENOSINE-5') HEXAPHOSPHATE AMMONIUM SALT
- a[5]p6[5]a Ammonium salt
- 102783-34-6
- A[5/']P6[5/']A AMMONIUM SALT
- [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [[[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl] hydrogen phosphate;azane
- Adenosine5'-(heptahydrogen hexaphosphate), P'''''®5'-ester with adenosine, hexaammonium salt (9CI)
-
- Inchi: 1S/C20H30N10O25P6.H3N/c21-15-9-17(25-3-23-15)29(5-27-9)19-13(33)11(31)7(49-19)1-47-56(35,36)51-58(39,40)53-60(43,44)55-61(45,46)54-59(41,42)52-57(37,38)48-2-8-12(32)14(34)20(50-8)30-6-28-10-16(22)24-4-26-18(10)30;/h3-8,11-14,19-20,31-34H,1-2H2,(H,35,36)(H,37,38)(H,39,40)(H,41,42)(H,43,44)(H,45,46)(H2,21,23,25)(H2,22,24,26);1H3/t7-,8-,11-,12-,13-,14-,19-,20-;/m1./s1
- InChI Key: BTBTYNDBLNVPCA-AHKIGRPSSA-N
- SMILES: P(=O)(O)(OP(=O)(O)OP(=O)(O)OP(=O)(O)OP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O.N
Computed Properties
- Exact Mass: 1013.00779
- Monoisotopic Mass: 1013.00747757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 13
- Hydrogen Bond Acceptor Count: 34
- Heavy Atom Count: 62
- Rotatable Bond Count: 18
- Complexity: 1760
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 528Ų
Experimental Properties
- PSA: 562.03
Adenosine5'-(heptahydrogen hexaphosphate), P'''''®5'-ester with adenosine, hexaammonium salt (9CI) Security Information
Adenosine5'-(heptahydrogen hexaphosphate), P'''''®5'-ester with adenosine, hexaammonium salt (9CI) Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Jason Wan Lab Chip, 2020,20, 4528-4538
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
102783-34-6 (Adenosine5'-(heptahydrogen hexaphosphate), P'''''®5'-ester with adenosine, hexaammonium salt (9CI)) Related Products
- 1927-31-7(2'-Deoxy-5'-ATP)
- 653-63-4(2’-Deoxyadenosine 5’Monophosphate)
- 60-92-4(Cyclic AMP)
- 56-65-5(Adenosine 5'-Triphosphate)
- 61-19-8(Adenosine monophosphate)
- 18422-05-4(Adenosine 5'-monophosphate monohydrate)
- 51963-61-2(Adenosine 5'-Triphosphate Disodium Salt Trihydrate, Crystallized)
- 102029-87-8(Adenosine 5′-Diphosphate bis(Cyclohexylammonium) Salt)
- 29984-33-6(9-(b-D-Arabinofuranosyl)adenine 5'-monophosphate)
- 58-64-0(Adenosine 5'-Diphosphate)
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